Cas no 942-81-4 (Pyrrolidine,1-(1-cycloocten-1-yl)-)

• Product Name: Pyrrolidine,1-(1-cycloocten-1-yl)-
• CAS No: 942-81-4
• MF: C₁₂H₂₁N
• MW: 179.30184340477
• CID: 797332
• PubChem ID: 11073985
• Update Time: 2025-04-19

Pyrrolidine,1-(1-cycloocten-1-yl)- Chemical and Physical Properties

Names and Identifiers

• Pyrrolidine,1-(1-cycloocten-1-yl)-
• 1-(cycloocten-1-yl)pyrrolidine
• N-(1-CYCLOOCTEN-1-YL)PYRROLIDINE
• 1-Cyclooct-1-enyl-pyrrolidin
• 1-cyclooct-1-enyl-pyrrolidine
• 1-pyrrolidine-1-cyclooctene
• 1-pyrrolidino-1-cyclooctene
• 1-pyrrolidinylcyclooctene
• SCHEMBL8992027
• 942-81-4
• SCHEMBL5111613

• Inchi： 1S/C12H21N/c1-2-4-8-12(9-5-3-1)13-10-6-7-11-13/h8H,1-7,9-11H2/b12-8+
• InChI Key： MRBWQOZFKXZZKN-XYOKQWHBSA-N
• SMILES： N1(C2=CCCCCCC2)CCCC1 |t:1|

Computed Properties

• Exact Mass: 179.16700
• Monoisotopic Mass: 179.167
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.7
• Topological Polar Surface Area: 3.2A^2

Experimental Properties

• PSA: 3.24000
• LogP: 3.25820